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Compound of Interest

Compound Name: 2-Bromopropiophenone

Cat. No.: B137518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

2-Bromopropiophenone (CAS No. 2114-00-3). The information herein is compiled to guide

laboratory personnel in minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification
2-Bromopropiophenone is a chemical that poses several health and physical hazards. It is

classified as a hazardous substance and requires careful handling to avoid adverse effects.

GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Bromopropiophenone is classified as follows:

Acute toxicity, Oral (Category 4)[1]

Skin Corrosion/Irritation (Category 2)[1][2]

Serious Eye Damage/Eye Irritation (Category 2/2A)[1][2]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1][2]

Acute toxicity, Inhalation (Category 3, as per some sources)[2][3][4]
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Signal Word: Warning[1] or Danger[2][3][4]

Hazard Statements:

H302: Harmful if swallowed.[1][5]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H331: Toxic if inhaled.[2][3][4]

H335: May cause respiratory irritation.[1][2]

It is also identified as a lachrymator, a substance that irritates the eyes and causes tearing.[6]

Quantitative Hazard and Physical Property Data
The following tables summarize the key quantitative data for 2-Bromopropiophenone.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C₉H₉BrO[1]

Molecular Weight 213.07 g/mol [1]

Appearance Light yellow liquid[1]

Boiling Point 245 - 250 °C (473 - 482 °F)[1]

Flash Point > 110 °C (> 230 °F)[1]

Specific Gravity 1.400[1]

Refractive Index n20/D 1.571

Table 2: Hazard Ratings
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Rating System Value

NFPA Rating Health: 2, Flammability: 1, Instability: 0[6]

Experimental Protocols for Safe Handling
Adherence to strict protocols is crucial when working with 2-Bromopropiophenone to

minimize exposure and ensure safety.

Engineering Controls
Ventilation: All handling of 2-Bromopropiophenone should occur in a well-ventilated area,

preferably within a chemical fume hood.[7] Local exhaust ventilation should be used to keep

airborne concentrations below permissible exposure limits.[6]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory.

Table 3: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[6][8]

To protect against splashes

and airborne particles that can

cause severe eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Viton™). Double gloving is

recommended.[6][8]

To prevent skin contact and

absorption. Phenolic

compounds can penetrate

many common glove materials.

Skin and Body Protection

A lab coat worn over long-

sleeved clothing and closed-

toe shoes. For larger quantities

or potential for splashing, a

chemical-resistant apron is

advised.[6][8]

To minimize skin exposure.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[6][7][8]

To prevent inhalation of

vapors.

Handling and Storage Procedures
Handling:

Avoid contact with eyes, skin, and clothing.[6]

Do not breathe vapors or mist.[5]

Wash hands and any exposed skin thoroughly after handling.[1]

Use only in a well-ventilated area or outdoors.[1]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][6]

Keep refrigerated (Store below 4°C/39°F).[6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[6]

Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

First Aid Measures
Table 4: First Aid Protocols

Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a POISON

CENTER or doctor/physician if you feel unwell.

[1][6]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.[1]

[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention.[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][6]
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Spills and Leaks
Small Spills: Absorb the spill with an inert material (e.g., dry sand or earth) and place it into a

chemical waste container.[7]

General Procedure:

Ensure adequate ventilation.[6]

Clean up spills immediately, observing precautions in the Protective Equipment section.[6]

Avoid runoff into storm sewers and ditches which lead to waterways.[6]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][7]

Unsuitable Extinguishing Media: Do not use a water jet, as this will spread the fire.[9]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide,

carbon dioxide, and hydrogen halides may be generated by thermal decomposition or

combustion.[1][6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][6]

Waste Disposal
Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1]

Visualized Safety Workflows and Hazard
Relationships
To further clarify the safety protocols and hazard interactions, the following diagrams are

provided.
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Workflow for Safe Handling of 2-Bromopropiophenone

Preparation
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Caption: A step-by-step workflow for the safe handling of 2-Bromopropiophenone.
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Hazard Relationships of 2-Bromopropiophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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